molecular formula C₁₁H₄D₂ClN¹⁵N₂O₆ B1157063 Lodoxamide-15N2,d2

Lodoxamide-15N2,d2

Cat. No.: B1157063
M. Wt: 315.63
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Lodoxamide-15N2,d2 is a deuterated and nitrogen-15 isotopically labeled derivative of lodoxamide, a mast cell stabilizer used to treat allergic conjunctivitis. The incorporation of two stable isotopes (15N and deuterium) enhances its utility in pharmacokinetic and metabolic studies, enabling precise tracking of molecular pathways and metabolite identification via mass spectrometry or nuclear magnetic resonance (NMR) .

Properties

Molecular Formula

C₁₁H₄D₂ClN¹⁵N₂O₆

Molecular Weight

315.63

Synonyms

2,2’-[(2-Chloro-5-cyano-1,3-phenylene)diimino]bis[2-oxo-acetic Acid-15N2,d2;  Thilomide-15N2,d2

Origin of Product

United States

Comparison with Similar Compounds

Structural and Isotopic Characteristics

The table below compares key properties of Lodoxamide-15N2,d2 with structurally or functionally analogous isotope-labeled compounds:

Compound Molecular Formula Molecular Weight (g/mol) Isotopic Labels Primary Applications
This compound* C₁₉H₁₄D₂N₄O₈¹⁵N₂ ~454.35 (estimated) ²H (D, 2 atoms), ¹⁵N (2 atoms) Metabolic tracking, drug stability studies
1,2-Benzenediamine-15N2 C₆H₈(¹⁵N)₂ 110.13 ¹⁵N (2 atoms) Drug development, material science, reaction mechanism analysis
Rufinamide-15N-d2 C₁₀H₆F₂N₄OD₂ 241.20 ¹⁵N, ²H (2 atoms) Antiepileptic drug research, isotopic tracing

*Note: this compound data are inferred based on its parent compound and isotopic labeling trends.

Advantages and Limitations

  • This compound : Dual labeling improves detection specificity but may increase synthesis complexity and cost.
  • 1,2-Benzenediamine-15N2 : Single isotopic label (¹⁵N) simplifies synthesis but limits multi-tracer applications compared to dual-labeled compounds.
  • Rufinamide-15N-d2 : Combines metabolic stability (via deuterium) with isotopic tracing but is restricted to neurological research contexts .

Research Findings and Data

Isotopic Labeling Efficacy

  • 1,2-Benzenediamine-15N2 : Demonstrated 98% isotopic enrichment in metabolic pathway studies, enabling precise tracking of aromatic amine derivatives in vivo .
  • Rufinamide-15N-d2: Showed a 40% reduction in hepatic clearance compared to non-deuterated forms, highlighting deuterium’s role in prolonging drug half-life .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.